Cas no 1268392-91-1 (2-Methoxy-4-fluoro-5-chloroanilin)

• Product Name: 2-Methoxy-4-fluoro-5-chloroanilin
• CAS No: 1268392-91-1
• MF: C₇H₇ClFNO
• MW: 175.59
• CID: 2197124
• PubChem ID: 105560540
• Update Time: 2025-11-01

2-Methoxy-4-fluoro-5-chloroanilin Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-fluoro-5-chloroaniline
• 4-Chloro-5-fluoro-2-methoxyaniline
• Benzenamine, 4-chloro-5-fluoro-2-methoxy-
• CID 105560540
• 2-Methoxy-4-fluoro-5-chloroanilin
• 4-Chloro-5-fluoro-2-methoxy-phenylamine
• BS-45055
• 1268392-91-1
• EN300-658970
• SCHEMBL25009553
• Z1955619831
• E77898
• MFCD31380925
• AKOS034077470

• Inchi： 1S/C7H7ClFNO/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3H,10H2,1H3
• InChI Key： QULHJMQJXYTTTA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)OC)N)F

Computed Properties

• Exact Mass: 175.0200197g/mol
• Monoisotopic Mass: 175.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 1.9

Additional information on 2-Methoxy-4-fluoro-5-chloroanilin

Introduction to 2-Methoxy-4-fluoro-5-chloroanilin (CAS No. 1268392-91-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Methoxy-4-fluoro-5-chloroanilin, identified by its Chemical Abstracts Service (CAS) number 1268392-91-1, is a fluorinated aromatic amine that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural features and potential biological activities. This compound belongs to the class of aniline derivatives, which are widely recognized for their role as key intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both methoxy and fluoro substituents, along with a chlorine atom at the para position relative to the amino group, endows this molecule with unique electronic and steric properties that make it a valuable scaffold for further functionalization.

The fluorine atom at the 4-position is particularly noteworthy, as fluorine substitution in aromatic compounds often enhances metabolic stability, lipophilicity, and binding affinity to biological targets. This characteristic has been extensively exploited in drug design, where fluorinated analogs of existing drugs have demonstrated improved pharmacokinetic profiles. In recent years, fluorinated anilines have been increasingly studied for their potential as building blocks in the development of novel therapeutic agents. For instance, derivatives of 2-methoxy-4-fluoro-5-chloroanilin have been investigated for their antimicrobial and anti-inflammatory properties, reflecting the growing interest in harnessing natural product-inspired scaffolds for drug discovery.

The chloro substituent at the 5-position further contributes to the structural diversity of this compound, allowing for further derivatization through nucleophilic aromatic substitution or cross-coupling reactions. These reactions are pivotal in constructing more complex molecular architectures, enabling chemists to fine-tune the properties of the final product. The methoxy group, located at the 2-position, serves as a hydrophilic moiety that can influence solubility and interactions with biological targets. Together, these substituents create a balance between hydrophobicity and hydrophilicity, which is often critical for achieving optimal bioactivity.

In the realm of medicinal chemistry, 2-methoxy-4-fluoro-5-chloroanilin has been employed as a precursor in the synthesis of various bioactive molecules. One notable area of research involves its use in developing kinase inhibitors, where fluorinated anilines have shown promise in disrupting aberrant signaling pathways associated with cancer. The ability to modulate electronic properties through fluorine substitution allows for precise tuning of binding interactions with protein targets. Additionally, this compound has been explored in the design of antiviral agents, where its structural features contribute to inhibiting viral protease enzymes or interfering with viral replication cycles.

Recent advances in computational chemistry have further enhanced the utility of 2-methoxy-4-fluoro-5-chloroanilin as a lead compound. Molecular modeling studies have revealed that subtle changes in its structure can significantly alter its binding affinity to biological receptors. For example, computational screening has identified analogs of this compound that exhibit enhanced selectivity for certain enzyme targets while minimizing off-target effects. Such insights are derived from sophisticated docking algorithms that predict molecular interactions at an atomic level, providing chemists with a rational framework for designing next-generation therapeutics.

The synthetic accessibility of 2-methoxy-4-fluoro-5-chloroanilin also contributes to its appeal in drug discovery pipelines. The compound can be readily synthesized via multi-step organic transformations starting from commercially available precursors. These synthetic routes often involve palladium-catalyzed cross-coupling reactions, which are highly efficient and allow for modular construction of complex molecules. The scalability of these synthetic methodologies ensures that researchers can produce sufficient quantities of the compound for both preclinical studies and industrial applications.

From an industrial perspective, 2-methoxy-4-fluoro-5-chloroanilin represents a valuable intermediate in the production of specialty chemicals used across various sectors. Beyond pharmaceuticals, it finds applications in agrochemicals as a precursor for herbicides and fungicides that leverage its structural features to achieve targeted activity against pests or pathogens. The versatility of this compound underscores its importance as a building block in modern chemical synthesis.

The growing interest in green chemistry has also influenced how 2-methoxy-4-fluoro-5-chloroanilin is being utilized. Researchers are increasingly focusing on developing synthetic routes that minimize waste generation and energy consumption. Catalytic methods that employ recyclable ligands or solvent-free reactions are being explored to enhance sustainability without compromising yield or purity. Such efforts align with global initiatives aimed at reducing the environmental footprint of chemical manufacturing processes.

In conclusion,2-Methoxy-4-fluoro-5-chloroanilin (CAS No. 1268392-91-1) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features—comprising methoxy, fluoro, and chloro substituents—make it an attractive scaffold for drug discovery efforts targeting various diseases. Advances in computational modeling and green chemistry continue to expand its applications, ensuring that this compound remains at the forefront of innovation in synthetic chemistry and molecular medicine.